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Compound of Interest

Compound Name: 2,2-Difluoroethane-1-sulfonamide

Cat. No.: B1421946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthesis and detailed
characterization of the novel compound, 2,2-Difluoroethane-1-sulfonamide. Due to the
limited availability of published literature on this specific molecule, this document outlines a
plausible synthetic route and predicted analytical data based on established chemical
principles and spectroscopic databases. This guide is intended to serve as a foundational
resource for researchers interested in the synthesis and evaluation of this and related
fluorinated sulfonamides.

Introduction

Fluorinated organic compounds play a pivotal role in modern drug discovery and materials
science. The introduction of fluorine atoms can significantly alter the physicochemical
properties of a molecule, including its lipophilicity, metabolic stability, and binding affinity to
biological targets. Sulfonamide moieties are also a well-established pharmacophore present in
a wide array of therapeutic agents. The combination of a difluoroethyl group and a sulfonamide
function in 2,2-Difluoroethane-1-sulfonamide presents a unique chemical scaffold with
potential applications in medicinal chemistry. This guide details a proposed synthetic pathway
and the expected analytical characterization of this compound.
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Proposed Synthesis of 2,2-Difluoroethane-1-
sulfonamide

A feasible synthetic approach for 2,2-Difluoroethane-1-sulfonamide involves a two-step
process starting from the commercially available sodium 2,2-difluoroethane-1-sulfinate. This
method is based on the well-established conversion of sulfinates to sulfonyl chlorides, followed
by amination.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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